3,5-dichloro-N'-(4-fluorobenzylidene)-2-hydroxybenzohydrazide

• IUPAC Name: 3,5-dichloro-N-[(E)-(4-fluorophenyl)methylideneamino]-2-hydroxybenzamide
• InChI: InChI=1S/C14H9Cl2FN2O2/c15-9-5-11(13(20)12(16)6-9)14(21)19-18-7-8-1-3-10(17)4-2-8/h1-7,20H,(H,19,21)/b18-7+
• InChI Key: YTMAPIWQJDMGAX-CNHKJKLMSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC(=O)C2=C(C(=CC(=C2)Cl)Cl)O)F
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC(=O)C2=C(C(=CC(=C2)Cl)Cl)O)F
• Molecular Formula: C14H9Cl2FN2O2
• Molecular Weight: 327.1 g/mol

Description

3,5-dichloro-N'-(4-fluorobenzylidene)-2-hydroxybenzohydrazide, also known as DFHBI, is an organic compound that has gained significant attention in scientific research due to its unique properties. DFHBI belongs to the class of hydrazides and is used as a fluorescent probe for RNA detection.

Mechanism of Action

3,5-dichloro-N'-(4-fluorobenzylidene)-2-hydroxybenzohydrazide binds to RNA molecules through a process known as base stacking, where the planar aromatic ring of the compound stacks on the base pairs of RNA. This binding results in a change in the fluorescence properties of 3,5-dichloro-N'-(4-fluorobenzylidene)-2-hydroxybenzohydrazide, allowing for detection and visualization of RNA.
Biochemical and physiological effects:
3,5-dichloro-N'-(4-fluorobenzylidene)-2-hydroxybenzohydrazide has been shown to have minimal toxicity and does not affect cell viability. It has also been shown to have minimal interference with cellular processes, making it an ideal tool for RNA detection in live cells.

Advantages and Limitations for Lab Experiments

3,5-dichloro-N'-(4-fluorobenzylidene)-2-hydroxybenzohydrazide has several advantages for lab experiments, including its high specificity for RNA, its ability to detect RNA in live cells, and its minimal toxicity. However, 3,5-dichloro-N'-(4-fluorobenzylidene)-2-hydroxybenzohydrazide has limitations, including its limited photostability, which can affect the accuracy of RNA detection.

Future Directions

There are several future directions for 3,5-dichloro-N'-(4-fluorobenzylidene)-2-hydroxybenzohydrazide research, including the development of more photostable analogs, the use of 3,5-dichloro-N'-(4-fluorobenzylidene)-2-hydroxybenzohydrazide for RNA imaging in tissues, and the development of 3,5-dichloro-N'-(4-fluorobenzylidene)-2-hydroxybenzohydrazide-based sensors for RNA quantification. 3,5-dichloro-N'-(4-fluorobenzylidene)-2-hydroxybenzohydrazide may also have potential applications in drug discovery and development, particularly in the identification of RNA targets for therapeutic intervention.
In conclusion, 3,5-dichloro-N'-(4-fluorobenzylidene)-2-hydroxybenzohydrazide is a unique compound that has gained significant attention in scientific research due to its ability to specifically bind to RNA molecules and its potential applications in RNA detection and imaging. Further research on 3,5-dichloro-N'-(4-fluorobenzylidene)-2-hydroxybenzohydrazide and its analogs may lead to the development of new tools for RNA research and drug discovery.

Scientific Research Applications

3,5-dichloro-N'-(4-fluorobenzylidene)-2-hydroxybenzohydrazide has been extensively used in scientific research as a fluorescent probe for RNA detection. It has been shown to bind specifically to RNA molecules, allowing for the detection and visualization of RNA in live cells. 3,5-dichloro-N'-(4-fluorobenzylidene)-2-hydroxybenzohydrazide has also been used to study RNA-protein interactions and RNA localization in cells.